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Compound of Interest

Compound Name:
Methyl 2,6-dihydroxy-4-

methylbenzoate

CAS No.: 16846-10-9

Cat. No.: B101281

Get Quote

Compound Profile & Purification Rationale
Methyl 2,6-dihydroxy-4-methylbenzoate is a phenolic compound whose utility is directly

linked to its purity.[1] Common impurities often stem from starting materials or side-products

from its synthesis, such as unreacted 2,6-dihydroxy-4-methylbenzoic acid or byproducts from

esterification.[2] The presence of two hydroxyl groups on the benzene ring makes the molecule

polar and capable of hydrogen bonding, which governs its solubility and chromatographic

behavior.[1]

A successful purification strategy must exploit the subtle differences in physicochemical

properties between the target compound and its impurities.

Table 1: Physicochemical Properties of Methyl 2,6-dihydroxy-4-methylbenzoate
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Property Value Source(s)

CAS Number 16846-10-9 [3][4]

Molecular Formula C₉H₁₀O₄ [1][4]

Molecular Weight 182.17 g/mol [4]

Appearance
White to off-white crystalline

solid
[1]

Melting Point 96-98 °C [5][6]

Solubility

Water: Slightly soluble (1070

mg/L est.)[3]. Chloroform:

Soluble (25 mg/mL)[5][7].

Organic Solvents: Generally

soluble in polar organic

solvents like ethanol and

acetone[8].

[3][5][7][8]

The choice between recrystallization and chromatography depends on the impurity profile of

the crude material. Recrystallization is a highly effective, scalable, and economical method for

removing small amounts of impurities that have different solubility profiles.[9][10] Column

chromatography, while more resource-intensive, offers superior separation power for complex

mixtures or impurities with similar solubility to the target compound.

Purification Workflow: A Decision-Making Guide
The initial step in any purification is to assess the crude product, typically via Thin-Layer

Chromatography (TLC), to determine the complexity of the mixture. This analysis dictates the

most efficient purification path.
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Caption: Decision workflow for selecting the appropriate purification method.

Protocol 1: Recrystallization
Recrystallization purifies compounds based on differential solubility.[9][11] An ideal solvent will

dissolve the compound sparingly at room temperature but readily at its boiling point.[9] Upon

cooling, the solution becomes supersaturated, and the target compound preferentially

crystallizes, leaving impurities behind in the solvent (mother liquor).[10][11]
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Rationale for Solvent Selection: For phenolic compounds like Methyl 2,6-dihydroxy-4-
methylbenzoate, a mixed solvent system, such as ethanol/water or toluene, can be effective.

Toluene is a good choice as it is less polar than the target compound, meaning solubility will be

low at room temperature but should increase significantly with heat. Chloroform is also a

documented solvent.[5] Note: Activated charcoal is generally not recommended for decolorizing

phenolic compounds as it can chelate with the hydroxyl groups, leading to colored impurities

and product loss.[12]

Materials and Reagents
Crude Methyl 2,6-dihydroxy-4-methylbenzoate

Toluene (Reagent Grade)

Erlenmeyer flasks

Hot plate with magnetic stirring

Buchner funnel and flask

Filter paper

Ice bath

Vacuum oven or desiccator

Step-by-Step Procedure
Solvent Addition: Place the crude solid (e.g., 5.0 g) into a 250 mL Erlenmeyer flask with a stir

bar. Add a minimal amount of toluene (e.g., 20-25 mL).

Dissolution: Gently heat the mixture on a hot plate with stirring. Add small aliquots of hot

toluene until the solid just completely dissolves. Causality Note: Using the minimum amount

of hot solvent is critical to ensure the solution is saturated upon cooling, maximizing crystal

recovery.[10]

Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration

through a fluted filter paper into a pre-warmed clean flask to remove them.
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Crystallization: Remove the flask from the heat, cover it, and allow it to cool slowly to room

temperature. Slow cooling promotes the formation of larger, purer crystals.[10] Once at room

temperature, place the flask in an ice bath for 30-60 minutes to maximize precipitation.

Isolation: Collect the crystals by vacuum filtration using a Buchner funnel.[11]

Washing: Wash the crystals on the filter with a small amount of ice-cold toluene to remove

any residual mother liquor containing dissolved impurities.[10]

Drying: Dry the purified crystals under vacuum. Determine the final mass and calculate the

percent recovery. Confirm purity via melting point analysis and TLC.

Recrystallization Steps

1. Dissolve Crude Solid
in Minimum Hot Solvent

2. Cool Solution Slowly
to Induce Crystallization

3. Isolate Crystals
(Vacuum Filtration)

4. Wash with
Ice-Cold Solvent

5. Dry Crystals
Under Vacuum

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://people.chem.umass.edu/samal/267/owl/owlrecryst.pdf
https://chem.libretexts.org/Bookshelves/Physical_and_Theoretical_Chemistry_Textbook_Maps/Supplemental_Modules_(Physical_and_Theoretical_Chemistry)/Physical_Properties_of_Matter/Solutions_and_Mixtures/Case_Studies/RECRYSTALLIZATION
https://people.chem.umass.edu/samal/267/owl/owlrecryst.pdf
https://www.benchchem.com/product/b101281/docs?utm_src=pdf-body-img#application-note-protocol-high-purity-isolation-of-methyl-2-6-dihydroxy-4-methylbenzoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101281?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. CAS 16846-10-9: Methyl 2,6-dihydroxy-4-methylbenzoate [cymitquimica.com]

2. prepchem.com [prepchem.com]

3. methyl 2,6-dihydroxy-4-methyl benzoate, 16846-10-9 [thegoodscentscompany.com]

4. Methyl 2,6-dihydroxy-4-methylbenzoate [webbook.nist.gov]

5. METHYL 2,6-DIHYDROXY-4-METHYLBENZOATE CAS#: 16846-10-9
[chemicalbook.com]

6. METHYL 2,6-DIHYDROXY-4-METHYLBENZOATE | 16846-10-9 [amp.chemicalbook.com]

7. Methyl 2,6-dihydroxy-4-methylbenzoate (98%) - Amerigo Scientific [amerigoscientific.com]

8. solubilityofthings.com [solubilityofthings.com]

9. Recrystallization [sites.pitt.edu]

10. people.chem.umass.edu [people.chem.umass.edu]

11. chem.libretexts.org [chem.libretexts.org]

12. cpha.tu.edu.iq [cpha.tu.edu.iq]

To cite this document: BenchChem. [Application Note & Protocol: High-Purity Isolation of
Methyl 2,6-dihydroxy-4-methylbenzoate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b101281/docs#application-note-protocol-high-purity-
isolation-of-methyl-2-6-dihydroxy-4-methylbenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b101281?utm_src=pdf-custom-synthesis#bc-rfq
https://cymitquimica.com/cas/16846-10-9/
https://prepchem.com/step-a-preparation-of-methyl-2-6-dihydroxybenzoate/
https://www.thegoodscentscompany.com/data/rw1258321.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C16846109&Mask=200
https://www.chemicalbook.com/ProductChemicalPropertiesCB0722199_EN.htm
https://www.chemicalbook.com/ProductChemicalPropertiesCB0722199_EN.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB0722199.htm?N=China
https://www.amerigoscientific.com/methyl-26-dihydroxy-4-methylbenzoate-98-item-122595.html
https://www.solubilityofthings.com/methyl-24-dihydroxybenzoate
https://sites.pitt.edu/~bandik/organicweb/recrystallization.html
https://people.chem.umass.edu/samal/267/owl/owlrecryst.pdf
https://chem.libretexts.org/Bookshelves/Physical_and_Theoretical_Chemistry_Textbook_Maps/Supplemental_Modules_(Physical_and_Theoretical_Chemistry)/Physical_Properties_of_Matter/Solutions_and_Mixtures/Case_Studies/RECRYSTALLIZATION
https://cpha.tu.edu.iq/images/mhadrat/sfanh%20mha%20fatmh/Recrystallization.pdf
https://www.benchchem.com/product/b101281/docs#application-note-protocol-high-purity-isolation-of-methyl-2-6-dihydroxy-4-methylbenzoate
https://www.benchchem.com/product/b101281/docs#application-note-protocol-high-purity-isolation-of-methyl-2-6-dihydroxy-4-methylbenzoate
https://www.benchchem.com/product/b101281/docs#application-note-protocol-high-purity-isolation-of-methyl-2-6-dihydroxy-4-methylbenzoate
https://www.benchchem.com/product/b101281/docs#application-note-protocol-high-purity-isolation-of-methyl-2-6-dihydroxy-4-methylbenzoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101281?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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